(4-Amino-3-methylthieno[2,3-c]isothiazol-5-yl)(4-fluorophenyl)methanone
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Overview
Description
Scientific Research Applications
Catalyst- and Solvent-Free Synthesis
An efficient approach for the regioselective synthesis of related heterocyclic amides through a microwave-assisted process was developed. This method highlights the strategic use of similar compounds as intermediates for synthesizing benzamide derivatives under catalyst- and solvent-free conditions, indicating potential applications in green chemistry and synthetic efficiency (Moreno-Fuquen et al., 2019).
Antitumor Activity
Synthesis and testing of structurally related compounds have shown distinct inhibition on the proliferation of various cancer cell lines, suggesting potential applications in cancer research and therapy (Tang & Fu, 2018).
Molecular Docking and DFT Calculations
The novel compound synthesis, structural elucidation, and computational studies including density functional theory (DFT) calculations and molecular docking have been utilized to understand the antiviral activity, pharmacokinetic behavior, and hydrogen bonding interaction of the analogue, indicating applications in drug design and antiviral research (FathimaShahana & Yardily, 2020).
Antimicrobial and Antioxidant Properties
Studies have also focused on the synthesis of related compounds and evaluation of their antibacterial and antioxidant activities, suggesting applications in the development of new antimicrobial and antioxidant agents (Nagaraj et al., 2018).
Advanced Material Synthesis
Research into novel diamines containing ketones and ethers for the synthesis of poly(keto ether ether amide)s has revealed materials with high thermal stability and enhanced solubility, indicating potential applications in advanced material science and engineering (Sabbaghian et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
(4-amino-3-methylthieno[2,3-c][1,2]thiazol-5-yl)-(4-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2OS2/c1-6-9-10(15)12(18-13(9)16-19-6)11(17)7-2-4-8(14)5-3-7/h2-5H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVDYHKVSSGAAOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(SC2=NS1)C(=O)C3=CC=C(C=C3)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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